Cas no 306304-56-3 (3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide)

• Product Name: 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide
• CAS No: 306304-56-3
• MF: C₁₅H₁₇N₅O₄
• MW: 331.326582670212
• CID: 6241120
• PubChem ID: 5342790
• Update Time: 2025-07-17

3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide
• 3-(3-methyl-5-oxo-1,4-dihydropyrazol-4-yl)-N-[(E)-1-(3-nitrophenyl)ethylideneamino]propanamide
• BIM-0033182.P001
• 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-[(1E)-1-(3-nitrophenyl)ethylidene]propanehydrazide
• AKOS016295196
• SR-01000219725-1
• F1092-1209
• 306304-56-3
• 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-[(E)-1-(3-nitrophenyl)ethylidene]propanohydrazide
• (E)-3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1-(3-nitrophenyl)ethylidene)propanehydrazide
• Z57314991
• AKOS002170904
• SR-01000219725

• Inchi： 1S/C15H17N5O4/c1-9(11-4-3-5-12(8-11)20(23)24)16-18-14(21)7-6-13-10(2)17-19-15(13)22/h3-5,8,13H,6-7H2,1-2H3,(H,18,21)(H,19,22)/b16-9+
• InChI Key： KOTBCVFSKYYBBU-CXUHLZMHSA-N
• SMILES： O=C1C(C(C)=NN1)CCC(N/N=C(\C)/C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 331.12805404g/mol
• Monoisotopic Mass: 331.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 129Ų

Additional information on 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide

Comprehensive Analysis of 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide (CAS No. 306304-56-3)

The compound 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide (CAS No. 306304-56-3) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and organic synthesis. With its unique pyrazole and hydrazide moieties, this compound exhibits potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of a 3-nitrophenyl group further enhances its reactivity, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for heterocyclic compounds like 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide has surged due to their versatility in drug discovery. Researchers are particularly interested in its potential as a bioactive scaffold, which could be leveraged to target specific enzymes or receptors. The compound's molecular structure allows for modifications that could improve pharmacokinetic properties, such as solubility and bioavailability, addressing common challenges in drug development.

The synthesis of CAS No. 306304-56-3 involves multi-step reactions, often starting with the condensation of 3-methyl-5-oxo-4,5-dihydro-1H-pyrazole with appropriate hydrazide derivatives. The introduction of the (1E)-1-(3-nitrophenyl)ethylidene group is a critical step, requiring precise control of reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed to characterize the final product, ensuring compliance with industry standards.

From an industrial perspective, 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide is often explored for its role in high-value chemical synthesis. Its applications extend beyond pharmaceuticals, including agrochemicals and materials science. For instance, its nitro group can participate in redox reactions, making it a candidate for developing functional materials with unique electronic properties. This versatility aligns with the growing trend of sustainable chemistry, where multifunctional compounds are prioritized to minimize waste and energy consumption.

One of the most frequently asked questions about CAS No. 306304-56-3 revolves around its stability and storage conditions. Proper handling is essential to maintain its integrity, as exposure to moisture or extreme temperatures may degrade the compound. Researchers also inquire about its toxicity profile, which is currently under investigation in preclinical studies. While preliminary data suggest low acute toxicity, comprehensive evaluations are necessary to confirm its safety for broader applications.

In the context of AI-driven drug discovery, 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide has been flagged as a promising candidate for virtual screening. Machine learning models predict its potential to interact with protein targets associated with inflammatory diseases, opening new avenues for therapeutic innovation. This aligns with the broader industry shift toward computational chemistry, where in silico methods accelerate the identification of lead compounds.

The future of CAS No. 306304-56-3 lies in its adaptability to emerging technologies. For example, its incorporation into nanoparticle-based drug delivery systems could enhance targeted therapy, reducing off-target effects. Additionally, its photophysical properties are being explored for applications in bioimaging, where its fluorescence could aid in diagnostic procedures. These interdisciplinary applications highlight the compound's potential to bridge gaps between chemistry, biology, and engineering.

In summary, 3-(3-methyl-5-oxo-4,5-dihydro-1H-pyrazol-4-yl)-N'-(1E)-1-(3-nitrophenyl)ethylidenepropanehydrazide (CAS No. 306304-56-3) represents a fascinating intersection of synthetic chemistry and biomedical research. Its multifunctional design and broad applicability make it a subject of ongoing exploration, with promising prospects in both academic and industrial settings. As research continues, this compound is poised to play a pivotal role in advancing precision medicine and green chemistry initiatives worldwide.